Cas no 2008483-79-0 (tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate)
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-796365
- 2008483-79-0
- tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate
-
- Inchi: 1S/C11H17N3O3/c1-11(2,3)17-10(16)12-7-9(15)8-5-6-14(4)13-8/h5-6H,7H2,1-4H3,(H,12,16)
- InChI Key: YNSWUHMGWJAVBY-UHFFFAOYSA-N
- SMILES: O(C(NCC(C1C=CN(C)N=1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.12699141g/mol
- Monoisotopic Mass: 239.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 73.2Ų
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796365-0.05g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-796365-0.1g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-796365-0.25g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-796365-0.5g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-796365-1.0g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-796365-2.5g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-796365-5.0g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-796365-10.0g |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate |
2008483-79-0 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate
Introduction to Tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate (CAS No. 2008483-79-0)
Tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate, a compound with the chemical identifier CAS No. 2008483-79-0, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates and features a unique structural motif that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility.
The molecular structure of tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an ethylidene group that incorporates a 1-methyl-1H-pyrazole ring. This pyrazole ring is a well-known pharmacophore that is frequently employed in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors.
In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds, such as pyrazole, due to their diverse biological activities. The presence of the 1-methyl-1H-pyrazole ring in tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer effects. These potential applications have driven extensive research into understanding the pharmacological profile of this compound.
One of the most compelling aspects of tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate is its synthetic versatility. The carbamate functional group provides a reactive site that can be further modified through various chemical transformations, allowing for the creation of derivatives with tailored biological activities. This flexibility has made it a valuable building block in the synthesis of more complex molecules designed for therapeutic purposes.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, researchers have demonstrated that compounds containing the pyrazole scaffold can modulate enzyme activity and receptor binding, making them promising candidates for treating a wide range of diseases. The specific arrangement of atoms in tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate, particularly the interaction between the pyrazole ring and the carbamate moiety, may contribute to its unique pharmacological properties.
The tert-butyl group in the compound's name also plays a crucial role in determining its physicochemical properties. Tert-butyl groups are known for their lipophilicity and stability, which can enhance membrane permeability and metabolic stability. These characteristics are often desirable in drug candidates, as they can improve bioavailability and reduce degradation rates in vivo.
In conclusion, tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including the presence of a 1-methyl-1H-pyrazole ring and a carbamate functional group, make it a valuable candidate for further investigation into its biological activities and synthetic applications. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, compounds like this are likely to play an increasingly important role in the development of next-generation medications.
2008483-79-0 (tert-butyl N-[2-(1-methyl-1H-pyrazol-3-yl)-2-oxoethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)